Cas no 1822960-75-7 (Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate)

• Product Name: Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate
• CAS No: 1822960-75-7
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD24608380
• CID: 5606357
• PubChem ID: 23565286
• Update Time: 2025-07-25

Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-azabicyclo[3.3.1]nonan-9-yl}acetate
• EN300-9512186
• 1822960-75-7
• Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate

• MDL： MFCD24608380
• Inchi： 1S/C12H21NO2/c1-2-15-12(14)6-11-9-4-3-5-10(11)8-13-7-9/h9-11,13H,2-8H2,1H3
• InChI Key： FNIHOIFAMXVNAM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C2CNCC1CCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate

Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate (CAS No. 1822960-75-7): A Comprehensive Overview

Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate, identified by its CAS number 1822960-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a nitrogen-containing heterocycle in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further investigation.

The< strong>Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate molecule features a bicyclic framework consisting of three rings: two cyclohexane rings and one cyclopentane ring, with a nitrogen atom incorporated into the larger cyclohexane ring. This structural motif is known to contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability. Such features are crucial for the development of novel therapeutic agents that can exhibit prolonged half-lives and enhanced bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that the nitrogen atom in the azabicycloalkane moiety can form hydrogen bonds with polar residues in protein binding pockets, potentially modulating enzyme activity or receptor binding. This insight has guided the design of derivatives with enhanced pharmacological profiles, making Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate a promising scaffold for drug discovery.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate has been facilitated by innovative synthetic methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and nickel-mediated cyclization, have played a pivotal role in constructing the desired bicyclic core efficiently. These synthetic strategies not only enhance yield but also allow for modular modifications, enabling the rapid exploration of structural diversity.

The biological evaluation of Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate has revealed intriguing pharmacological activities that warrant further investigation. Preclinical studies have indicated potential effects on central nervous system (CNS) receptors, including GABAergic and dopaminergic pathways, which are implicated in various neurological disorders such as anxiety, depression, and neurodegenerative diseases. The compound's ability to modulate these signaling pathways makes it an attractive candidate for developing novel therapeutics aimed at alleviating symptoms associated with these conditions.

Moreover, the structural rigidity provided by the bicyclic system enhances the compound's ability to interact with biological targets in a precise manner, reducing off-target effects and improving selectivity. This characteristic is particularly important in drug development, where minimizing side effects is paramount to ensuring patient safety and efficacy.

The< strong>Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate molecule also exhibits interesting physicochemical properties that contribute to its suitability as a pharmaceutical intermediate. Its moderate lipophilicity and solubility profile make it amenable for formulation into various dosage forms, including oral tablets and injectable solutions. These attributes are essential for ensuring optimal drug delivery and absorption rates in vivo.

Recent research has also highlighted the potential applications of this compound in combinatorial therapy strategies. By pairing Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate with other bioactive molecules, researchers aim to synergistically enhance therapeutic outcomes while minimizing individual drug dosages. Such approaches are particularly relevant in addressing multidrug-resistant pathogens or complex chronic diseases that require multifaceted treatment regimens.

The synthesis and characterization of< strong>Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's molecular structure, purity, and conformational dynamics, ensuring high-quality material for subsequent biological testing.

The future prospects of< strong>Ethyl 2-(3-azabicyclo[3.3.1]nonan-9-yl)acetate in pharmaceutical research are promising, with ongoing studies exploring its potential as a lead compound for drug development programs targeting neurological disorders, pain management, and other therapeutic areas.